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Compound of Interest

Compound Name: Sumitone fast red b

Cat. No.: B1595642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Sumitone Fast Red B, a multifunctional dye with applications in various scientific and

industrial fields. This document compiles available data on its solubility in different solvents,

outlines a general experimental protocol for solubility determination, and presents a visual

workflow for this process.

Introduction to Sumitone Fast Red B
Sumitone Fast Red B, identified by the CAS number 40618-31-3, is also known in the industry

as Pigment Red 214. It is a disazo pigment recognized for its vibrant red hue and is utilized in

plastics, printing inks, and paints. Understanding its solubility is critical for optimizing its use in

various applications, including its potential in biomedical research and diagnostics.

Solubility Data
The solubility of Sumitone Fast Red B is a key parameter for its application. The following

table summarizes the available quantitative and semi-quantitative solubility data. It is important

to note that there are conflicting data points regarding its solubility in water, which may be due

to different experimental methods or product formulations.
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Solvent
Quantitative
Solubility

Temperature
Semi-Quantitative
Solubility
(Fastness)

Water 6.1 µg/L 23°C 5 (Excellent)

Water ≤ 1.0% Not Specified -

Ethanol - - 5 (Excellent)

Xylene - - 4 (Good)

Acetone - -
4-5 (Good to

Excellent)

Butyl Acetate - -
4-5 (Good to

Excellent)

Note on Data Discrepancy: The significant difference in reported water solubility (6.1 µg/L vs. ≤

1.0%) highlights the importance of consulting specific batch datasheets and conducting in-

house solubility testing for critical applications. The semi-quantitative data is based on a 1-5

scale, where 5 indicates the highest fastness (lowest solubility/bleeding).

Experimental Protocol for Solubility Determination
While a specific, validated experimental protocol for Sumitone Fast Red B solubility was not

found in the public domain, a general gravimetric method for determining the solubility of

pigments is described below. This protocol is based on standard laboratory practices for such

compounds.

Objective: To determine the solubility of Sumitone Fast Red B in a given solvent at a specified

temperature.

Materials:

Sumitone Fast Red B powder

Selected solvent (e.g., water, ethanol, DMSO)
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Analytical balance

Volumetric flasks

Magnetic stirrer and stir bars

Temperature-controlled shaker or water bath

Syringe filters (0.22 µm pore size)

Glass vials

Oven

Methodology:

Preparation of Saturated Solution:

Accurately weigh an excess amount of Sumitone Fast Red B powder and add it to a

known volume of the selected solvent in a volumetric flask.

Place the flask in a temperature-controlled shaker or water bath set to the desired

temperature (e.g., 25°C).

Stir the mixture vigorously for a predetermined period (e.g., 24-48 hours) to ensure

equilibrium is reached and the solution is saturated.

Separation of Undissolved Solid:

Allow the solution to stand undisturbed at the constant temperature for a few hours to let

the undissolved pigment settle.

Carefully draw a known volume of the supernatant using a syringe.

Filter the collected supernatant through a 0.22 µm syringe filter into a pre-weighed clean,

dry glass vial. This step is crucial to remove any suspended microparticles.

Solvent Evaporation and Mass Determination:
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Place the vial containing the filtered solution in an oven at a temperature sufficient to

evaporate the solvent without degrading the pigment (e.g., 60-80°C).

Once the solvent has completely evaporated, transfer the vial to a desiccator to cool to

room temperature.

Weigh the vial with the dried pigment residue on an analytical balance.

Calculation of Solubility:

The mass of the dissolved pigment is the final weight of the vial minus the initial weight of

the empty vial.

Solubility is calculated by dividing the mass of the dissolved pigment by the volume of the

solvent used. The result is typically expressed in g/L or mg/mL.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of a

pigment like Sumitone Fast Red B.
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Workflow for Pigment Solubility Determination
1. Preparation of Saturated Solution

(Excess pigment in known volume of solvent)

2. Equilibration
(Stirring at constant temperature)

3. Separation of Supernatant
(Allowing solids to settle)

4. Filtration
(Using a 0.22 µm syringe filter)

5. Solvent Evaporation
(In a pre-weighed vial at elevated temperature)

6. Mass Determination
(Weighing the vial with dried pigment)

7. Calculation of Solubility
(Mass of pigment / Volume of solvent)

Click to download full resolution via product page

Caption: A flowchart of the gravimetric method for determining pigment solubility.

This guide provides a foundational understanding of the solubility of Sumitone Fast Red B for

researchers and professionals. For critical applications, it is recommended to obtain a

certificate of analysis for the specific batch of the pigment being used and to perform

independent solubility verification.
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To cite this document: BenchChem. [An In-depth Technical Guide on the Solubility of
Sumitone Fast Red B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595642#sumitone-fast-red-b-solubility-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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